Cas no 2229440-60-0 (tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate)

• Product Name: tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate
• CAS No: 2229440-60-0
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6259024
• PubChem ID: 165753617
• Update Time: 2025-11-01

tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate
• 2229440-60-0
• EN300-1878386
• tert-butyl N-[4-(1-amino-4-hydroxycyclohexyl)phenyl]carbamate

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(21)19-13-6-4-12(5-7-13)17(18)10-8-14(20)9-11-17/h4-7,14,20H,8-11,18H2,1-3H3,(H,19,21)
• InChI Key： UHADGRYGVQXZQE-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC(=CC=2)NC(=O)OC(C)(C)C)(CC1)N

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2229440-60-0 and Product Name: Tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate

Tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229440-60-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability, solubility, and biological activity. The structural features of this molecule, particularly the presence of a tert-butyl group, a phenyl ring, and an 1-amino-4-hydroxycyclohexyl side chain, contribute to its unique chemical properties and potential therapeutic benefits.

The tert-butyl group at the N-position of the carbamate moiety enhances the lipophilicity of the compound, making it more suitable for membrane permeability and subsequent cellular uptake. This characteristic is particularly crucial in drug design, as it influences the bioavailability and pharmacokinetic behavior of the molecule. Additionally, the phenyl ring serves as a scaffold for further functionalization, allowing chemists to modify its electronic and steric properties to achieve desired biological effects. The 1-amino-4-hydroxycyclohexyl side chain introduces both basic and hydroxyl functionalities, which can participate in hydrogen bonding interactions with biological targets, thereby modulating receptor binding and enzyme activity.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in developing novel therapeutic agents. The compound Tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate exemplifies this principle by integrating multiple pharmacophoric elements into a single molecular framework. Studies have demonstrated that such multifunctional compounds can exhibit enhanced binding affinity and selectivity towards specific biological targets, leading to improved therapeutic efficacy. For instance, research has shown that derivatives of this class of carbamates may interact with enzymes involved in metabolic pathways relevant to inflammation, cancer, and neurodegenerative diseases.

The synthesis of Tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and protection-deprotection strategies. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent preclinical and clinical evaluations. The structural complexity of this compound necessitates rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its identity and conformational preferences.

In the context of drug discovery, computational modeling plays a pivotal role in predicting the biological activity of candidate compounds. Molecular docking studies have been employed to evaluate how Tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate interacts with potential targets such as kinases, proteases, and transcription factors. These simulations provide valuable insights into the binding mode and affinity of the compound, guiding further optimization efforts. Moreover, virtual screening techniques have been used to identify analogs with improved pharmacokinetic profiles or enhanced target specificity.

The pharmacological evaluation of Tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to modulate enzymatic activity relevant to disease pathways, suggesting potential therapeutic applications. For example, studies indicate that this compound may inhibit inflammatory mediators by targeting cyclooxygenase (COX) or lipoxygenase enzymes. Additionally, its interaction with growth factor receptors has been explored as a possible mechanism for anti-proliferative effects in cancer models.

Preclinical toxicology studies are essential for assessing the safety profile of novel compounds before they enter clinical trials. The tert-butyl group and other structural features of Tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate have been evaluated for potential toxicity using standardized protocols. These assessments include acute toxicity tests, chronic toxicity studies, and genotoxicity evaluations. Preliminary findings suggest that the compound exhibits moderate solubility in aqueous media but high solubility in organic solvents, which may influence its formulation and delivery systems.

The development of novel drug candidates is often accompanied by challenges related to formulation and delivery. The hydrophobic nature of Tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate, due to the presence of aromatic rings and alkyl groups, necessitates innovative approaches to enhance bioavailability. Lipid-based nanoparticles, micelles, or prodrugs have been considered as potential delivery systems to improve oral or intravenous administration efficiency. Furthermore, pH-sensitive carriers have been explored to target specific tissues or compartments within the body.

The role of biomarkers in drug development cannot be overstated. The identification of predictive biomarkers for response or toxicity can significantly streamline clinical trials and personalize treatment strategies. Research on Tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenylcarbamate has focused on identifying molecular markers that correlate with its pharmacological effects or side effects. For instance, gene expression profiling has been used to assess changes in target pathways following exposure to this compound in cell culture models.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI-driven platforms can predict molecular properties such as solubility、metabolic stability、and binding affinity with remarkable accuracy。These tools have been applied to analyze large datasets containing structural information about thousands of compounds，including derivatives related to Tert-butyl N-4-(1-amino-4-hydroxycyclohexyl)phenyIcarbamate。By leveraging these technologies，scientists can accelerate the identification of promising candidates for further development。

The future direction for research on Tert-butul N - 4 - ( 1 - amino - 4 - hydroxy cycIohexyll phenYl carbamate lies in expanding its therapeutic applications through structural modifications。By introducing additional functional groups or altering existing ones，it may be possible to enhance its selectivity，reduce side effects，or improve pharmacokinetic properties。Collaborative efforts between academia，industry，and regulatory agencies will be crucial in translating these findings into safe и effective therapies for patients worldwide。